N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]cyclohexanecarboxamide

• IUPAC Name: N-[(4-phenyloxan-4-yl)methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C19H27NO2/c21-18(16-7-3-1-4-8-16)20-15-19(11-13-22-14-12-19)17-9-5-2-6-10-17/h2,5-6,9-10,16H,1,3-4,7-8,11-15H2,(H,20,21)
• InChI Key: NRJPBDUCPIZIQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C19H27NO2
• Molecular Weight: 301.4 g/mol

Description

N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]cyclohexanecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is known for its unique properties and has been used in many studies to explore its potential applications.

Mechanism of Action

The mechanism of action of N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]cyclohexanecarboxamide involves the inhibition of certain enzymes, which are involved in various physiological processes. This compound has been found to inhibit the activity of enzymes such as proteases and kinases, which are involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. This compound has been found to exhibit potent inhibitory activity against certain enzymes, which are involved in various cellular processes. This compound has also been found to exhibit anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]cyclohexanecarboxamide has several advantages for lab experiments. This compound is easily synthesized, and its properties can be easily modified to suit specific research needs. However, the use of this compound in lab experiments may be limited due to its potential toxicity and potential side effects.

Future Directions

There are several future directions for the study of N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]cyclohexanecarboxamide. This compound has potential applications in drug discovery, as it has been found to exhibit potent inhibitory activity against certain enzymes. Further studies are needed to explore the potential applications of this compound in various fields, including medicine, agriculture, and material science. Additionally, further studies are needed to explore the potential side effects and toxicity of this compound, as well as its potential interactions with other compounds and substances. Overall, the study of this compound has the potential to lead to significant advancements in various fields of scientific research.

Synthesis Methods

The synthesis of N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]cyclohexanecarboxamide involves the reaction of cyclohexanecarboxylic acid with 4-phenyltetrahydro-2H-pyran-4-carbaldehyde in the presence of a reducing agent. The reaction is carried out under controlled conditions to obtain the desired product.

Scientific Research Applications

N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]cyclohexanecarboxamide has been extensively used in scientific research due to its potential applications in various fields. This compound has been studied for its potential use in drug discovery, as it has been found to exhibit potent inhibitory activity against certain enzymes.